2-[4-({4-[4-Methyl-3-(piperidin-1-ylsulfonyl)phenyl]phthalazin-1-yl}amino)phenoxy]acetamide

Specification

• Molecular Formula: C28H29N5O4S
• Molecular Weight: 531.6 g/mol
• IUPAC Name: 2-[4-[[4-(4-methyl-3-piperidin-1-ylsulfonylphenyl)phthalazin-1-yl]amino]phenoxy]acetamide
• Standard InChI: InChI=1S/C28H29N5O4S/c1-19-9-10-20(17-25(19)38(35,36)33-15-5-2-6-16-33)27-23-7-3-4-8-24(23)28(32-31-27)30-21-11-13-22(14-12-21)37-18-26(29)34/h3-4,7-14,17H,2,5-6,15-16,18H2,1H3,(H2,29,34)(H,30,32)
• Standard InChI Key: RSAOLISJYPEONY-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)C2=NN=C(C3=CC=CC=C32)NC4=CC=C(C=C4)OCC(=O)N)S(=O)(=O)N5CCCCC5
• Canonical SMILES: CC1=C(C=C(C=C1)C2=NN=C(C3=CC=CC=C32)NC4=CC=C(C=C4)OCC(=O)N)S(=O)(=O)N5CCCCC5

Introduction

Potential Biological Activity

While specific biological activity data for 2-[4-({4-[4-Methyl-3-(piperidin-1-ylsulfonyl)phenyl]phthalazin-1-yl}amino)phenoxy]acetamide is not available, compounds with similar structural features have shown activity in various therapeutic areas:

• Anticonvulsant Activity: Compounds with related structures, such as those containing sulfonamide groups, have been studied for their anticonvulsant properties.

• Anticancer Activity: Sulfonamide derivatives have been explored for their anticancer potential, often targeting specific cellular pathways.

Synthesis and Characterization

The synthesis of such a complex molecule would typically involve a series of reactions, including:

• Formation of the Phthalazine Ring: This might involve condensation reactions between appropriate precursors.

• Introduction of the Piperidine Sulfonamide Group: This could involve nucleophilic substitution or coupling reactions.

• Attachment of the Acetamide Moiety: This step might involve acylation reactions.

Characterization would typically involve spectroscopic methods like NMR, IR, and mass spectrometry to confirm the structure and purity of the compound.

Data Table: Hypothetical Synthesis Steps

Step	Reaction Type	Reagents	Conditions
1	Condensation	Precursors for phthalazine ring	High temperature, solvent
2	Nucleophilic Substitution	Piperidine sulfonamide precursor	Base, solvent
3	Acylation	Acetamide precursor	Catalyst, solvent